Cas no 1375452-67-7 ((6-(Aminomethyl)pyridin-3-yl)boronic acid)

• Product Name: (6-(Aminomethyl)pyridin-3-yl)boronic acid
• CAS No: 1375452-67-7
• MF: C₆H₉BN₂O₂
• MW: 151.958861112595
• CID: 6627286
• PubChem ID: 54775426
• Update Time: 2026-03-12

(6-(Aminomethyl)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• starbld0017099
• AKOS005264475
• 1375452-67-7
• [6-(aminomethyl)-3-pyridyl]boronic acid;hydrochloride
• [6-(aminomethyl)pyridin-3-yl]boronic acid
• (6-(Aminomethyl)pyridin-3-yl)boronic acid
• G74937

• Inchi： 1S/C6H9BN2O2/c8-3-6-2-1-5(4-9-6)7(10)11/h1-2,4,10-11H,3,8H2
• InChI Key： IGVKNSMGGGIGEI-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C=C1)CN)O

Computed Properties

• Exact Mass: 152.0757077g/mol
• Monoisotopic Mass: 152.0757077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on (6-(Aminomethyl)pyridin-3-yl)boronic acid

Introduction to (6-(Aminomethyl)pyridin-3-yl)boronic Acid (CAS No. 1375452-67-7)

(6-(Aminomethyl)pyridin-3-yl)boronic acid, also known by its CAS number 1375452-67-7, is a versatile compound with significant applications in the fields of organic synthesis, drug discovery, and materials science. This compound belongs to the class of boronic acids, which are widely used as key intermediates in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The structure of this compound features a pyridine ring substituted with an aminomethyl group at the 6-position and a boronic acid group at the 3-position, making it highly functionalized and reactive.

The synthesis of (6-(Aminomethyl)pyridin-3-yl)boronic acid typically involves multi-step processes that include nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of this compound, reducing production costs and improving purity. Its unique electronic properties and reactivity make it an ideal candidate for constructing complex molecular frameworks, particularly in the development of bioactive molecules.

In terms of applications, (6-(Aminomethyl)pyridin-3-yl)boronic acid has been extensively utilized in the construction of heterocyclic compounds, which are critical components in various pharmaceutical agents. For instance, its use in the synthesis of kinase inhibitors has shown promise in targeting specific cancer-related pathways. Additionally, this compound has been employed in the development of fluorescent sensors for detecting metal ions and small biomolecules, leveraging its ability to form stable complexes with various analytes.

Recent studies have highlighted the potential of (6-(Aminomethyl)pyridin-3-yl)boronic acid in click chemistry and other modular assembly strategies. Its ability to undergo rapid and selective reactions under mild conditions has made it a valuable tool in high-throughput screening campaigns. Furthermore, its compatibility with green chemistry principles has positioned it as an environmentally friendly alternative to traditional reagents.

The chemical stability and reactivity of (6-(Aminomethyl)pyridin-3-yl)boronic acid have also been explored in the context of polymer synthesis. Researchers have demonstrated its ability to incorporate into polymeric materials, enhancing their mechanical and electronic properties. This opens up new possibilities for its use in advanced materials such as conductive polymers and stimuli-responsive systems.

In conclusion, (6-(Aminomethyl)pyridin-3-yl)boronic acid (CAS No. 1375452-67-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application strategies, continue to expand its utility in both academic research and industrial settings. As ongoing research delves deeper into its potential, this compound is poised to play an even more significant role in shaping future innovations.